Sodium cyanate

• CAS No.: 917-61-3
• Molecular Formula: CHNNaO
• Molecular Weight: 66.015 g/mol
• IUPAC Name: sodium;cyanate
• InChI: InChI=1S/CHNO.Na/c2-1-3;/h3H
• InChI Key: VXCSPBPIGBJXJR-UHFFFAOYSA-N
• SMILES: C(#N)[O-].[Na+]
• Canonical SMILES: C(#N)O.[Na]
• Pictograms: Irritant
• Synonyms: CyanicAcid, Sodium Salt ; Sodium Cyanate; Sodium Cyanate (NaOCN); Sodium Isocyanate; Zassol

Description

Sodium cyanate is an inorganic compound with the chemical formula NaOCN. It appears as a white crystalline solid and is the sodium salt of the cyanate anion. This compound is known for its use in various industrial and chemical applications due to its unique properties and reactivity .

Mechanism of Action

Target of Action

Sodium cyanate, an inorganic compound with the formula NaOCN, primarily targets hemoglobin in the body . It is known to carbamylate the terminal valine residues of hemoglobin . This carbamylation process is crucial for the compound’s therapeutic effects, particularly in the treatment of sickle cell disease .

Mode of Action

This compound interacts with its target, hemoglobin, through a process called carbamylation . This involves the addition of a carbamyl group (NHCO) to the terminal valine residues of hemoglobin . The carbamylation process alters the properties of hemoglobin, increasing its oxygen affinity . This change in oxygen affinity is believed to play a key role in the compound’s therapeutic effects .

Biochemical Pathways

The primary biochemical pathway affected by this compound involves the conversion of cyanate to ammonia and carbon dioxide . This reaction is facilitated by an enzyme known as cyanase . Cyanase converts cyanate to CO2 and NH3 in a bicarbonate-dependent reaction . This detoxification pathway helps to mitigate the toxicity of cyanate, which is harmful to all organisms .

Pharmacokinetics

It is known that this compound is soluble in water , which suggests that it could be readily absorbed and distributed in the body. More research is needed to fully understand the ADME properties of this compound and their impact on its bioavailability.

Result of Action

The carbamylation of hemoglobin by this compound results in increased oxygen affinity of the hemoglobin . This can have a significant therapeutic effect in conditions like sickle cell disease, where it helps to prevent the sickling of red blood cells . By increasing the oxygen affinity of hemoglobin, this compound helps to maintain the normal morphology of red blood cells, thereby mitigating the symptoms of sickle cell disease .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, the rate of cyanate reaction with water increases with temperature, concentration, and decreasing pH . Furthermore, this compound is stable to aqueous solution under the conditions of time, temperature, and concentration to which erythrocytes are most likely to be exposed in clinical application, except for its reaction with proteins and other biological materials .

Biochemical Analysis

Biochemical Properties

Sodium cyanate is used to produce cyanic acid, often in situ . This approach is exploited for condensation with amines to give unsymmetrical ureas . Such urea derivatives have a range of biological activity . This compound is also an ideal nucleophile, and these nucleophilic properties make it a major contributor to the stereospecificity in certain reactions such as in the production of chiral oxazolidone .

Cellular Effects

This compound has been found to have effects on various types of cells and cellular processes. For instance, it has been found to have a role in sickle cell disease therapy . In aqueous solution, this compound decomposes to ammonia and sodium bicarbonate . The rate of cyanate reaction with water increases with temperature, concentration, and decreasing pH . Under the conditions of time, temperature, and concentration to which erythrocytes are most likely to be exposed in clinical application, this compound can be considered stable to aqueous solution, except for its reaction with proteins and other biological materials .

Molecular Mechanism

This compound exerts its effects at the molecular level through various mechanisms. One of the important physiological functions of cyanate is protein carbonylation, a non-enzymatic post-translational protein modification . Carbamylation reactions on proteins are capable of irreversibly changing protein structure and function, resulting in pathologic molecular and cellular responses .

Temporal Effects in Laboratory Settings

In laboratory settings, this compound has been observed to have changes in its effects over time. For instance, in a study on sickle cell disease, this compound was found to be stable to aqueous solution under the conditions of time, temperature, and concentration to which erythrocytes are most likely to be exposed .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. For instance, a study found that the i.p. injection of this compound (32 mg/kg) to mice once daily (five times a week) for a five-month period had no adverse effects .

Metabolic Pathways

This compound is involved in various metabolic pathways. Cyanate metabolism relies on the well-characterised enzyme cyanase, which catalyses the reaction of cyanate with bicarbonate to produce ammonium and carbon dioxide .

Transport and Distribution

It is known that this compound is used to produce cyanic acid, often in situ , suggesting that it may be transported into cells where it is needed.

Preparation Methods

Synthetic Routes and Reaction Conditions: Sodium cyanate can be synthesized through the reaction of urea with sodium carbonate at elevated temperatures. The reaction proceeds as follows: [ 2 \text{OC(NH}_2\text{)}_2 + \text{Na}_2\text{CO}_3 \rightarrow 2 \text{Na(NCO)} + \text{CO}_2 + 2 \text{NH}_3 + \text{H}_2\text{O} ] An intermediate, sodium allophanate, is observed during this process: [ \text{H}_2\text{NC(O)NHCO}_2\text{Na} \rightarrow \text{NaOCN} + \text{NH}_3 + \text{CO}_2 ]

Industrial Production Methods: Industrially, this compound is produced by heating a mixture of urea and sodium carbonate. This method is preferred due to its efficiency and the availability of raw materials .

Chemical Reactions Analysis

Types of Reactions: Sodium cyanate undergoes various chemical reactions, including:

Oxidation: this compound can be oxidized to form cyanic acid.

Substitution: It reacts with hydrochloric acid to produce cyanic acid and sodium chloride: [ \text{NaOCN} + \text{HCl} \rightarrow \text{HOCN} + \text{NaCl} ]

Condensation: Cyanic acid formed in situ can condense with amines to produce unsymmetrical ureas: [ \text{HOCN} + \text{RNH}_2 \rightarrow \text{RNHC(O)NH}_2 ]

Common Reagents and Conditions:

Oxidizing Agents: Mild oxidizing agents such as lead oxide can be used to prepare this compound from cyanides.

Acids: Hydrochloric acid is commonly used in substitution reactions.

Major Products:

Cyanic Acid: Formed during substitution reactions.

Unsymmetrical Ureas: Produced through condensation reactions with amines.

Scientific Research Applications

Sodium cyanate has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in the synthesis of various organic compounds, including unsymmetrical ureas and chiral oxazolidones.

Biology: this compound has been studied for its potential therapeutic effects in treating sickle cell disease.

Medicine: It has been explored for its ability to counteract carcinogenic effects in the body.

Industry: this compound is used in steel hardening processes and as a precursor for the production of cyanic acid.

Comparison with Similar Compounds

Potassium Cyanate (KOCN): Similar in structure and reactivity to sodium cyanate, but with potassium as the cation.

Ammonium Cyanate (NH4OCN): Known for its role in the synthesis of urea through the Wöhler synthesis.

Sodium Cyanide (NaCN): Highly toxic and used in gold mining and electroplating.

Uniqueness of this compound: this compound is unique due to its relatively lower toxicity compared to sodium cyanide and its ability to form cyanic acid in situ, which is useful in various synthetic applications. Its role in biological systems, particularly in the treatment of sickle cell disease, also sets it apart from other cyanate compounds .